Cas no 152041-26-4 (Moracin M-3'-O-glucopyranoside)

• Product Name: Moracin M-3'-O-glucopyranoside
• CAS No: 152041-26-4
• MF: C₂₀H₂₀O₉
• MW: 404.367406845093
• CID: 144200
• PubChem ID: 197721
• Update Time: 2024-02-29

Moracin M-3'-O-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,3-hydroxy-5-(6-hydroxy-2-benzofuranyl)phenyl
• (2S,3R,4S,5S,6R)-2-[3-hydroxy-5-(6-hydroxy-1-benzofuran-2-yl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 3-hydroxy-5-(6-hydroxy-1-benzofuran-2-yl)phenyl beta-D-glucopyranoside
• beta-D-Glucopyranoside, 3-hydroxy-5-(6-hydroxy-2-benzofuranyl)phenyl
• MMGP
• Moracin M-3'-O-glucopyranoside
• 2-[3-Hydroxy-5-(beta-D-glucopyranosyloxy)phenyl]benzofuran-6-ol
• Moracin M-3/'-O-glucopyranoside
• 152041-26-4
• DTXSID50164944
• NCGC00385603-01

• Inchi： 1S/C20H20O9/c21-8-16-17(24)18(25)19(26)20(29-16)27-13-4-10(3-12(23)6-13)14-5-9-1-2-11(22)7-15(9)28-14/h1-7,16-26H,8H2/t16-,17-,18+,19-,20-/m1/s1
• InChI Key： WWVMDZBSOTYXPY-OUUBHVDSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C=C(C2=CC3C=CC(=CC=3O2)O)C=1)O

Computed Properties

• Exact Mass: 404.110732
• Monoisotopic Mass: 404.110732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153
• XLogP3: 1.1

Experimental Properties

• Density: 1.582
• Boiling Point: 624.7°Cat760mmHg
• Flash Point: 331.6°C
• Refractive Index: 1.715

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids